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Compound of Interest

Compound Name: Pyk2-IN-2

Cat. No.: B12385820 Get Quote

Introduction
Proline-rich tyrosine kinase 2 (Pyk2), also known as CAKβ, RAFTK, or CADTK, is a non-

receptor tyrosine kinase that is structurally related to focal adhesion kinase (FAK).[1] Pyk2 is

highly expressed in the central nervous system and hematopoietic cells.[1] It acts as a crucial

mediator for G protein-coupled receptor signaling and the MAP kinase pathway, playing a

significant role in cell spreading and migration.[1] Pyk2 is activated by stimuli that increase

intracellular calcium levels and by Src family kinases.[2][3] This kinase is implicated in various

cellular processes, including synaptic plasticity and cancer metastasis.[3][4] Pyk2-IN-2 is an

inhibitor of Pyk2 with an IC50 of 55 nM.[5] This document provides a detailed protocol for the

preparation of Pyk2-IN-2 stock solutions for use in in vitro experiments.

Physicochemical Properties and Storage
A clear understanding of the physicochemical properties of Pyk2-IN-2 is essential for the

accurate preparation and storage of stock solutions.
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Property Value Source

Molecular Weight 465.55 g/mol [5]

Formula C27H27N7O [5]

Appearance Solid (Off-white to gray) [5]

Solubility
DMSO: 100 mg/mL (214.80

mM)
[5]

Storage of Solid
4°C, sealed, away from

moisture and light
[5]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[5]

Experimental Protocol: Preparation of a 10 mM
Pyk2-IN-2 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Pyk2-IN-2 in dimethyl

sulfoxide (DMSO).

Materials:

Pyk2-IN-2 (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (sterile, polypropylene)

Pipettes and sterile filter tips

Analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Pre-dissolution Steps:

Before opening, bring the vial of Pyk2-IN-2 to room temperature to prevent condensation.

Ensure that the DMSO used is of high purity and anhydrous, as hygroscopic DMSO can

significantly impact solubility.[5]

Weighing the Compound:

Tare a clean, sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of Pyk2-IN-2. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.656 mg of Pyk2-IN-2.

Calculation: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 465.55 g/mol × 1000 mg/g = 4.656 mg

Dissolution:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed Pyk2-IN-2. To prepare a 10 mM stock solution, if you weighed 4.656 mg, add

1 mL of DMSO.

Vortex the tube thoroughly for several minutes to dissolve the compound.

If the compound does not fully dissolve, brief sonication in an ultrasonic water bath may be

necessary to facilitate dissolution.[5]

Aliquoting and Storage:

Once the Pyk2-IN-2 is completely dissolved, centrifuge the tube briefly to collect the

solution at the bottom.

To avoid repeated freeze-thaw cycles which can lead to product inactivation, it is crucial to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.[5]
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Label the aliquots clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[5] Ensure the tubes are sealed tightly and protected from

light.[5]
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Caption: Workflow for Pyk2-IN-2 stock solution preparation and storage.
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Caption: Simplified Pyk2 signaling pathway and the inhibitory action of Pyk2-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of Pyk2-IN-2 Stock Solution for In Vitro
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385820#how-to-prepare-pyk2-in-2-stock-solution-
for-in-vitro-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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